BVT173187
BVT173187
BVT173187 is a neutrophil formyl peptide receptors (FPR1) inhibitor. BVT173187 may be a therapeutic target for the development of novel drugs that may be used to reduce injuries in inflammatory diseases including asthma, rheumatoid arthritis, Alzheimer's disease and cardiovascular diseases.
Brand Name:
Vulcanchem
CAS No.:
1374984-75-4
VCID:
VC0522387
InChI:
InChI=1S/C14H10Cl3NO2/c1-7-2-3-10(16)12(4-7)18-14(20)9-5-8(15)6-11(17)13(9)19/h2-6,19H,1H3,(H,18,20)
SMILES:
O=C(NC1=CC(C)=CC=C1Cl)C2=CC(Cl)=CC(Cl)=C2O
Molecular Formula:
C14H10Cl3NO2
Molecular Weight:
330.59
BVT173187
CAS No.: 1374984-75-4
Inhibitors
VCID: VC0522387
Molecular Formula: C14H10Cl3NO2
Molecular Weight: 330.59
Purity: >98% (or refer to the Certificate of Analysis)
![BVT173187 - 1374984-75-4](/images/no_structure.jpg)
CAS No. | 1374984-75-4 |
---|---|
Product Name | BVT173187 |
Molecular Formula | C14H10Cl3NO2 |
Molecular Weight | 330.59 |
IUPAC Name | 3,5-dichloro-N-(2-chloro-5-methylphenyl)-2-hydroxybenzamide |
Standard InChI | InChI=1S/C14H10Cl3NO2/c1-7-2-3-10(16)12(4-7)18-14(20)9-5-8(15)6-11(17)13(9)19/h2-6,19H,1H3,(H,18,20) |
Standard InChIKey | UCOQCHLODZCXRH-UHFFFAOYSA-N |
SMILES | O=C(NC1=CC(C)=CC=C1Cl)C2=CC(Cl)=CC(Cl)=C2O |
Appearance | Solid powder |
Description | BVT173187 is a neutrophil formyl peptide receptors (FPR1) inhibitor. BVT173187 may be a therapeutic target for the development of novel drugs that may be used to reduce injuries in inflammatory diseases including asthma, rheumatoid arthritis, Alzheimer's disease and cardiovascular diseases. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | BVT173187; BVT 173187; BVT-173187. |
Reference | 1: Cevik-Aras H, Kalderén C, Jenmalm Jensen A, Oprea T, Dahlgren C, Forsman H. A non-peptide receptor inhibitor with selectivity for one of the neutrophil formyl peptide receptors, FPR 1. Biochem Pharmacol. 2012 Jun 15;83(12):1655-62. doi: 10.1016/j.bcp.2012.02.024. PubMed PMID: 22410002. |
Last Modified | Aug 20 2021 |
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